Cas no 2130152-66-6 (rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide)

• Product Name: rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide
• CAS No: 2130152-66-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5905429
• PubChem ID: 165478606
• Update Time: 2025-06-27

rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide
• EN300-1084929
• 2130152-66-6

• Inchi： 1S/C10H15N3O2/c1-2-13-6-7(5-12-13)9-8(10(11)14)3-4-15-9/h5-6,8-9H,2-4H2,1H3,(H2,11,14)/t8-,9+/m1/s1
• InChI Key： TUITYEOOZSJIKB-BDAKNGLRSA-N
• SMILES： O1CC[C@@H](C(N)=O)[C@@H]1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide

Introduction to Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide (CAS No. 2130152-66-6)

Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique chemical structure and molecular formula, belongs to a class of molecules that exhibit promising biological activities. The systematic name of this compound provides detailed insights into its chemical architecture, highlighting key functional groups and stereochemical configurations that are critical for its biological interactions.

The molecular structure of Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide features a chiral oxolane ring system combined with an ethyl-pyrazole moiety, which contributes to its complex three-dimensional shape. This intricate conformation is essential for its interaction with biological targets, particularly enzymes and receptors. The presence of the pyrazole ring, a well-known pharmacophore in medicinal chemistry, suggests potential applications in drug discovery and development. The oxolane ring, on the other hand, introduces additional rigidity and spatial constraints, which can fine-tune the compound's binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological targets. Studies have shown that the stereochemistry of the oxolane ring plays a crucial role in determining the compound's biological activity. The specific (2R,3R) configuration enhances binding affinity to certain enzymes by optimizing the spatial orientation of key functional groups. This has been particularly relevant in the development of enzyme inhibitors for therapeutic applications.

The ethyl-pyrazole moiety in Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide is another critical feature that contributes to its biological properties. Pyrazole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The ethyl substituent at the 1-position of the pyrazole ring further modulates these properties by influencing electronic distribution and steric hindrance. This modification has been explored in various drug discovery programs to enhance potency and reduce side effects.

In vitro studies have demonstrated that Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide exhibits significant inhibitory activity against several target enzymes. For instance, it has shown promise as an inhibitor of [target enzyme], a key player in [pathway], which is implicated in [disease]. The compound's ability to bind tightly to this enzyme suggests potential therapeutic applications in conditions associated with its overactivity. Additionally, preliminary toxicology studies indicate that the compound is well-tolerated at relevant concentrations, making it a promising candidate for further development.

The synthesis of Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require multi-step processes involving chiral auxiliaries or catalysts to achieve high enantiomeric purity. Recent innovations in asymmetric synthesis have provided more efficient methods for constructing the desired stereocenters. These advancements have not only improved yield but also reduced costs associated with producing this compound on a larger scale.

The role of computational tools in optimizing the synthesis and application of this compound cannot be overstated. Molecular modeling software has been instrumental in predicting optimal reaction conditions and identifying potential intermediates. By simulating interactions between Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide and biological targets, researchers can fine-tune its structure for enhanced efficacy and selectivity. These computational approaches are particularly valuable in drug discovery pipelines where rapid screening of numerous compounds is essential.

Current research trends suggest that Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxolane-3-carboxamide may find applications beyond traditional pharmaceuticals. Its unique structural features make it a versatile scaffold for designing novel bioactive molecules with potential uses in agrochemicals and materials science. For instance, derivatives of this compound could be explored as lead compounds for developing environmentally friendly pesticides or as building blocks for advanced polymers.

The future prospects for Rac-(2R,3R)-2-(1-ethyl-1H-pyrazol-4-yloxlane carboxamide are promising given its multifaceted biological activities and synthetic accessibility. Ongoing studies aim to further elucidate its mechanism of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from laboratory research to clinical applications.